5-(2,4-Dioxopyrimidin-1-yl)pentanoic acid

• CAS No.: 4114-00-5
• Molecular Formula: C9H12N2O4
• Molecular Weight: 212.20 g/mol
• IUPAC Name: 5-(2,4-dioxopyrimidin-1-yl)pentanoic acid
• InChI: InChI=1S/C9H12N2O4/c12-7-4-6-11(9(15)10-7)5-2-1-3-8(13)14/h4,6H,1-3,5H2,(H,13,14)(H,10,12,15)
• InChI Key: DWWSFKHIIGUHSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=O)NC1=O)CCCCC(=O)O

Description

5-(2,4-Dioxopyrimidin-1-yl)pentanoic acid is a pentanoic acid derivative functionalized with a 2,4-dioxopyrimidin-1-yl group at the fifth carbon.

Preparation Methods

The synthesis of 5-(2,4-Dioxopyrimidin-1-yl)pentanoic acid typically involves multiple steps. One common synthetic route includes the reaction of a suitable pyrimidine derivative with a pentanoic acid derivative under specific reaction conditions. The reaction conditions often involve the use of catalysts, solvents, and controlled temperatures to achieve the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the compound .

Chemical Reactions Analysis

5-(2,4-Dioxopyrimidin-1-yl)pentanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. Common reagents for these reactions include halogens, acids, and bases.

Condensation: The compound can participate in condensation reactions to form larger molecules by the elimination of small molecules like water.

Scientific Research Applications

5-(2,4-Dioxopyrimidin-1-yl)pentanoic acid has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-(2,4-Dioxopyrimidin-1-yl)pentanoic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Notes and Limitations

• Data Gaps: Direct pharmacological data for 5-(2,4-Dioxopyrimidin-1-yl)pentanoic acid are unavailable in the provided evidence, necessitating inferences from structural analogs.
• Structural Diversity: Pentanoic acid derivatives exhibit broad bioactivity depending on substituents, underscoring the need for targeted studies on the pyrimidine dione variant.
• Therapeutic Potential: The pyrimidine dione group may offer unique advantages in nucleic acid-targeted therapies compared to sulfur- or nitrogen-rich analogs.

Biological Activity

5-(2,4-Dioxopyrimidin-1-yl)pentanoic acid is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its antimicrobial, cytotoxic, and other relevant biological properties, supported by recent research findings and data.

Chemical Structure and Properties

5-(2,4-Dioxopyrimidin-1-yl)pentanoic acid features a pyrimidine ring substituted with a pentanoic acid chain. Its chemical formula is $C_8H_{10}N_2O_4$, and it exhibits properties typical of dioxopyrimidine derivatives, which are known for their diverse biological activities.

Antimicrobial Activity

Recent studies have demonstrated that 5-(2,4-Dioxopyrimidin-1-yl)pentanoic acid exhibits significant antimicrobial activity against various bacterial strains.

Minimum Inhibitory Concentrations (MICs)

The compound's effectiveness was evaluated against both Gram-positive and Gram-negative bacteria. The results are summarized in the table below:

Bacterial Strain	MIC (µg/mL)	Comparison Drug	MIC (µg/mL)
Staphylococcus aureus	6.3	Ceftriaxone	6.3
Escherichia coli	6.3	Benzylpenicillin	12.5

The MIC values indicate that the compound is comparably effective to ceftriaxone against Staphylococcus aureus and Escherichia coli, suggesting its potential as a lead compound for developing new antibacterial agents .

Cytotoxic Activity

Cytotoxicity assays were conducted using the Artemia salina model, which is a standard method for evaluating the toxicity of compounds.

Toxicity Results

The cytotoxic activity was assessed using lethal concentration values (LC50), with the following results:

Compound	LC50 (µg/mL)
5-(2,4-Dioxopyrimidin-1-yl)pentanoic acid	82.5
Reference Compound	88.7

These findings suggest that while the compound exhibits cytotoxic effects, it remains within a relatively safe range compared to established reference compounds .

Case Studies

A case study involving the synthesis and biological evaluation of related compounds indicated that modifications to the pyrimidine structure could enhance antibacterial properties. For instance, derivatives with fluorinated triazole groups showed increased activity against microbial strains compared to their non-fluorinated counterparts .

The proposed mechanism of action for 5-(2,4-Dioxopyrimidin-1-yl)pentanoic acid involves interference with bacterial cell wall synthesis and disruption of nucleic acid metabolism due to its structural similarity to nucleobases. This mechanism is common among pyrimidine derivatives and contributes to their antimicrobial efficacy .